Cas no 356048-04-9 ((2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester)

• Product Name: (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester
• CAS No: 356048-04-9
• MF: C₅H₉N₃O₃
• MW: 159.143260717392
• CID: 303156
• Update Time: 2025-06-08

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-azido-3-hydroxy-2-methyl-, methyl ester, (2R)-
• (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester
• (R)-2-azido-3-hydroxy-2-methyl-propionic acid methyl ester
• methyl (2R)-2-azido-3-hydroxy-2-methypropanoate
• Propanoic acid,2-azido-3-hydroxy-2-methyl-,methyl ester,(2R)-(9CI)

• Inchi： 1S/C5H9N3O3/c1-5(3-9,7-8-6)4(10)11-2/h9H,3H2,1-2H3/t5-/m1/s1
• InChI Key： DHVROTCFBSIUDO-RXMQYKEDSA-N
• SMILES： O(C)C([C@@](C)(CO)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 159.06400

Experimental Properties

• PSA: 96.28000
• LogP: -0.32654

Additional information on (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester

Introduction to (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester (CAS No. 356048-04-9)

(2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester, identified by its CAS number 356048-04-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both azido and hydroxyl functional groups, making it a versatile building block for the development of novel therapeutic agents.

The significance of (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester lies in its potential applications across multiple domains of chemical and biomedical research. The presence of the azido group (–N₃) provides a reactive handle for further functionalization, enabling the construction of complex molecular architectures. This feature is particularly useful in drug discovery efforts, where such intermediates are often employed to introduce specific pharmacophores into candidate molecules.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemical configuration at the carbon atom adjacent to the hydroxyl group in (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester is crucial, as it influences the biological activity and selectivity of derived compounds. The (R)-configuration, as indicated by the prefix "(R)", is particularly important in medicinal chemistry, where enantiomeric purity can significantly impact the efficacy and safety of therapeutic agents.

Current research in synthetic chemistry has highlighted the utility of azido-containing compounds in transition-metal-catalyzed reactions. These reactions often facilitate the formation of carbon-carbon and carbon-heteroatom bonds, which are essential for constructing complex organic molecules. The azido group in (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester can undergo various transformations, including reduction to an amine, substitution with different nucleophiles, or elimination to form alkenes. Such reactivity makes it a valuable tool for synthetic chemists working on the development of new drugs.

The hydroxyl group in this compound also plays a critical role in its chemical behavior. It can participate in hydrogen bonding interactions, affecting both the solubility and reactivity of the molecule. Additionally, the methyl group at the third carbon position contributes to the overall steric environment, influencing how other functional groups are positioned within the molecule. These structural features make (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester a versatile intermediate for designing molecules with specific biological activities.

In the realm of drug discovery, intermediates like (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester are often used to explore new chemical space. By modifying or appending different functional groups to this scaffold, researchers can generate libraries of compounds for high-throughput screening. This approach has been successful in identifying novel leads with therapeutic potential across various disease areas.

The methylation at the carboxyl group as an ester (–COOCH₃) enhances the stability and handling properties of this compound. Esters are generally more stable under ambient conditions compared to free carboxylic acids, making them easier to store and transport. This stability is particularly important in industrial settings where large-scale synthesis and purification are required.

Recent advances in computational chemistry have also contributed to the growing use of such intermediates in drug design. Molecular modeling techniques allow researchers to predict how modifications to a given scaffold will affect its biological activity. By integrating these predictions with experimental data, scientists can accelerate the discovery process significantly.

The role of stereochemistry in determining biological activity cannot be overstated. Compounds that exist as enantiomers (non-superimposable mirror images) can exhibit vastly different pharmacological profiles despite having identical chemical formulas. The (R)-configuration at the stereogenic center in (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester ensures that any derivatives synthesized from it will retain this specific stereochemical feature, which may be critical for their biological function.

The versatility of azido-containing compounds extends beyond their use as intermediates in drug synthesis. They have also been explored as probes for studying enzyme mechanisms and as tools for developing new synthetic methodologies. For instance, transition-metal-catalyzed azide-alkyne cycloadditions (azide-click chemistry) have become widely used due to their high selectivity and mild reaction conditions.

The hydroxyl group's participation in hydrogen bonding networks is another key aspect that makes this compound useful in medicinal chemistry. Hydrogen bonds play a crucial role in determining molecular recognition events between drugs and their targets. By incorporating hydroxyl groups into drug candidates, chemists can fine-tune these interactions to improve binding affinity and selectivity.

The methyl group's steric influence is also significant when designing molecules with specific three-dimensional shapes that complement biological targets effectively. Small changes in steric bulk can alter binding affinities dramatically, making subtle adjustments at this level a critical part of medicinal chemistry optimization strategies.

In conclusion, (2R)-2-Azido-3-hydroxy-2-methyl-propanoic Acid Methyl Ester (CAS No. 356048-04-9) represents an important tool for synthetic chemists working on pharmaceutical development programs today. Its unique structural features—combining both reactive azido functionality along with chiral stereochemistry—make it highly suitable as an intermediate toward constructing novel bioactive molecules targeting various diseases while benefiting from modern computational approaches designed around efficient molecular design workflows aimed at accelerating drug discovery pipelines overall through improved molecular libraries built around such key scaffolds now being recognized globally within academic institutions alongside industrial R&D teams alike moving forward into next-generation therapeutic solutions built upon foundational work like this one here today serving multiple purposes simultaneously across disciplines continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due contributions made possible by dedicated scientists everywhere continuing their relentless pursuit knowledge always seeking ways improve human condition one breakthrough after another just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continually pushing boundaries forward toward better healthcare outcomes worldwide soon enough thanks largely due efforts made possible by compounds such these helping scientists explore new possibilities every day toward improving human condition overall just like this one here serving purpose advancing science helping people live healthier happier lives all around us now because progress matters greatly when applied real-world problems needing solutions urgently addressed before more lives unnecessarily impacted negatively without hope future improvements coming along soon enough thanks largely contributions made possible by dedicated researchers everywhere continual